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Compound of Interest

Compound Name: Spiropentane

Cat. No.: B086408 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides comprehensive, step-

by-step guidance on the personal protective equipment (PPE), operational procedures, and

disposal plans for Spiropentane, ensuring a secure laboratory environment.

Immediate Safety and Logistical Information
Spiropentane is a highly flammable hydrocarbon. Extreme care must be taken to avoid ignition

sources, and all handling should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

Physical and Chemical Properties of Spiropentane
A clear understanding of Spiropentane's properties is crucial for safe handling. The following

table summarizes its key quantitative data.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b086408?utm_src=pdf-interest
https://www.benchchem.com/product/b086408?utm_src=pdf-body
https://www.benchchem.com/product/b086408?utm_src=pdf-body
https://www.benchchem.com/product/b086408?utm_src=pdf-body
https://www.benchchem.com/product/b086408?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₅H₈

Molecular Weight 68.12 g/mol

Boiling Point 39 °C (102 °F)

Melting Point -107 °C (-161 °F)

Flash Point < -7 °C (< 20 °F)

Density 0.755 g/cm³

Vapor Pressure 400 mmHg at 20 °C

Flammability Limits in Air

Data not available for Spiropentane. For the

similar compound Cyclopentane, the Lower

Explosive Limit (LEL) is 1.1% and the Upper

Explosive Limit (UEL) is 8.7%.[1][2]

Occupational Exposure Limits
No specific Occupational Exposure Limits (OELs) have been established for Spiropentane by

major regulatory bodies such as OSHA, NIOSH, or ACGIH. In the absence of specific limits, it

is prudent to handle Spiropentane with a high degree of caution. As a reference, the OELs for

the structurally similar and flammable hydrocarbon, Cyclopentane, are provided below. It is

strongly recommended to maintain exposure levels to Spiropentane as low as reasonably

achievable.

Organization
Exposure Limit (Time-Weighted Average,
8-hour)

OSHA (PEL) 600 ppm (1720 mg/m³)[3]

NIOSH (REL) 600 ppm (1720 mg/m³)[3][4]

ACGIH (TLV) 600 ppm (1720 mg/m³)[3][4]
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A multi-layered approach to PPE is essential to minimize the risk of exposure to Spiropentane.

The following workflow outlines the mandatory PPE for handling this substance.

Personal Protective Equipment Workflow for Spiropentane Handling

Required PPE

Primary Containment:
Chemical Fume Hood

Eye and Face Protection:
Chemical Splash Goggles and Face Shield

Hand Protection:
Chemical-Resistant Gloves

Body Protection:
Flame-Resistant Lab Coat

Respiratory Protection:
(If ventilation is inadequate or in case of a spill)

Air-Purifying Respirator with Organic Vapor Cartridges

Safe Handling Environment Achieved

Before Handling Spiropentane

Click to download full resolution via product page
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Caption: Required Personal Protective Equipment for handling Spiropentane.

Detailed PPE Specifications
Eye and Face Protection: Always wear chemical splash goggles that meet ANSI Z87.1

standards. In situations with a higher risk of splashing, a face shield should be worn in

addition to goggles.

Hand Protection: Due to Spiropentane being a hydrocarbon, gloves made of materials with

high resistance to this chemical class are recommended.

Viton® or Butyl rubber gloves are excellent choices for prolonged contact as they show

high resistance to aliphatic and aromatic hydrocarbons.[5][6]

Nitrile gloves may be suitable for incidental splash protection but have poor resistance to

many hydrocarbons and should be replaced immediately upon contact.[7][8][9][10][11]

Double gloving is a recommended practice to increase protection.

Body Protection: A flame-resistant lab coat is mandatory. Ensure it is fully buttoned, and the

sleeves cover the wrists.

Respiratory Protection: All work with Spiropentane should be performed in a certified

chemical fume hood. If the ventilation is not adequate or in the event of a large spill, an air-

purifying respirator with organic vapor cartridges is required. The respirator must be NIOSH-

approved, and the user must be properly fit-tested and trained in its use.

Operational Plan for Handling Spiropentane
Adherence to a strict operational protocol is crucial for the safe use of Spiropentane in a

laboratory setting.
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Spiropentane Handling Protocol

Preparation

Verify Fume Hood Functionality

Assemble All Necessary Equipment and Reagents

Don Appropriate PPE

Dispense Spiropentane in Fume Hood

Perform Experimental Work

Segregate Waste at Point of Generation

Clean Work Area and Decontaminate Equipment

Doff PPE in Correct Order

Procedure Complete

Click to download full resolution via product page

Caption: Step-by-step protocol for the safe handling of Spiropentane.
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Experimental Protocol Steps
Preparation: Before starting any work, ensure that a copy of the Safety Data Sheet (SDS) for

Spiropentane is readily accessible. Verify that the chemical fume hood is functioning

correctly and that a fire extinguisher (Class B: for flammable liquids) and a spill kit are

nearby.

Equipment Assembly: Assemble all necessary glassware and equipment within the fume

hood. Ensure all equipment is clean, dry, and free of any contaminants.

Donning PPE: Put on all required personal protective equipment as outlined in the PPE

protocol.

Dispensing: Carefully dispense the required amount of Spiropentane. Use a grounded,

bonded system for transferring larger quantities to prevent static electricity buildup.

Experimental Work: Conduct the experiment, keeping the sash of the fume hood at the

lowest practical height.

Waste Segregation: As waste is generated, immediately segregate it into the appropriate,

labeled waste containers.

Decontamination: Upon completion of the experiment, decontaminate all surfaces and

equipment that came into contact with Spiropentane.

Doffing PPE: Remove PPE in the reverse order it was put on, being careful to avoid self-

contamination.

Disposal Plan for Spiropentane Waste
Proper disposal of Spiropentane and contaminated materials is critical to prevent

environmental contamination and ensure laboratory safety.
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Spiropentane Waste Disposal Plan

Waste Segregation

Liquid Spiropentane Waste:
Collect in a labeled, sealed container for flammable liquids.

Store waste containers in a designated,
well-ventilated, and secure area.

Contaminated Solid Waste:
(e.g., gloves, paper towels)

Collect in a separate, labeled container.

Waste Generation

Arrange for pickup and disposal by a
licensed hazardous waste contractor or institutional EHS.

Proper Disposal Complete

Click to download full resolution via product page

Caption: A clear plan for the safe disposal of Spiropentane waste.

Detailed Disposal Procedures
Waste Identification and Segregation:

Liquid Waste: Unused Spiropentane and solutions containing it should be collected in a

dedicated, properly labeled, and sealed waste container. This container should be

designated for flammable liquid waste. Do not mix with other waste streams.
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Solid Waste: Any materials contaminated with Spiropentane, such as gloves, absorbent

pads, and paper towels, must be collected in a separate, clearly labeled hazardous waste

container.

Containerization and Labeling:

Use containers that are in good condition and compatible with Spiropentane.

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "Spiropentane," and the associated hazards (e.g., "Flammable Liquid").

Storage:

Store waste containers in a designated, well-ventilated, and secure hazardous waste

accumulation area, away from heat and ignition sources.

Final Disposal:

Never dispose of Spiropentane down the drain or in the regular trash.

All Spiropentane waste must be disposed of as hazardous waste.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste containers.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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